Cas no 1267208-28-5 (4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol)
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol
- 1267208-28-5
- EN300-1966179
-
- Inchi: 1S/C12H17ClO2/c1-12(2,14)7-6-9-4-5-11(15-3)10(13)8-9/h4-5,8,14H,6-7H2,1-3H3
- InChI Key: OVUSISIHPUWEFK-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CCC(C)(C)O)OC
Computed Properties
- Exact Mass: 228.0917075g/mol
- Monoisotopic Mass: 228.0917075g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 29.5Ų
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1966179-0.05g |
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol |
1267208-28-5 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1966179-0.1g |
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol |
1267208-28-5 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1966179-0.25g |
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol |
1267208-28-5 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1966179-0.5g |
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol |
1267208-28-5 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1966179-1.0g |
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol |
1267208-28-5 | 1g |
$842.0 | 2023-06-01 | ||
| Enamine | EN300-1966179-2.5g |
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol |
1267208-28-5 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1966179-5.0g |
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol |
1267208-28-5 | 5g |
$2443.0 | 2023-06-01 | ||
| Enamine | EN300-1966179-10.0g |
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol |
1267208-28-5 | 10g |
$3622.0 | 2023-06-01 | ||
| Enamine | EN300-1966179-1g |
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol |
1267208-28-5 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1966179-5g |
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol |
1267208-28-5 | 5g |
$2650.0 | 2023-09-17 |
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol
Comprehensive Overview of 4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol (CAS No. 1267208-28-5)
4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol (CAS No. 1267208-28-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its chloro-methoxyphenyl and methylbutanol moieties, is often explored for its role in intermediate synthesis and bioactive molecule development. Researchers and industry professionals frequently search for terms like "synthesis of 4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol", "CAS 1267208-28-5 applications", and "pharmaceutical intermediates with methoxyphenyl groups", reflecting its relevance in modern chemistry.
The molecular structure of 4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol combines a chloro-substituted aromatic ring with a tertiary alcohol functional group, making it a versatile building block for drug discovery. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods, with queries such as "eco-friendly synthesis of CAS 1267208-28-5" gaining traction. Additionally, its potential role in central nervous system (CNS) drug candidates aligns with the growing demand for neurotherapeutic agents, a hotspot in biomedical research.
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In summary, 4-(3-chloro-4-methoxyphenyl)-2-methylbutan-2-ol (CAS No. 1267208-28-5) represents a critical intersection of medicinal chemistry, process optimization, and industrial application. Its multifaceted utility ensures ongoing research and commercial demand, driven by evolving needs in healthcare innovation and sustainable chemical practices.
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